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Quantitative Data Summary for Fluorapacin

The table below summarizes the key quantitative data from analytical and stability studies of Fluorapacin:

Parameter Specification | Condition Result / Performance

Analytical Method (HPLC)
(1]

- Linearity Range 160 - 240 pug/mL R2 =0.9997

- Limit of Detection (LOD) - 1.4 ng/mL

- Limit of Quantification - 7.0 ng/mL

(LOQ)

- Accuracy (API / Drug - 98.27% / 100.40% Recovery
Product)

- Precision (Repeatability) RSD <1.0%

Stability Profile [2]
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Parameter Specification /| Condition Result /| Performance

- Thermal (Accelerated) 40+2°C, 75+5% RH, 6 No significant change
months

- Thermal (Long-term) 25+2°C, 60+10% RH, 24 No significant change (minor color
months change in FPP)

- Acid (1.0M HCI) - High recovery (stable)

- Base (1.0M NaOH) - Accelerated degradation

(disproportionation)

- Oxidative (30% H2032) - Stable

- Photolytic (Strong light, 10  4500+500 Lx Substantial impact on recovery, especially
days) for FPP

- pH Stability (6 hours) Range of 2.0 - 10.0 Most stable in pH 4.0 - 8.0

Abbreviations: API (Active Pharmaceutical Ingredient), FPP (Finished Pharmaceutical Product), RSD
(Relative Standard Deviation), RH (Relative Humidity).

Experimental Protocols & Methodologies

For researchers aiming to reproduce these studies or validate similar methods, the core experimental details

are outlined below.

1. Stability-Indicating HPL.C Method [1] This method is designed to accurately quantify Fluerapacin

even in the presence of its degradation products.

e Column: Spherisorb ODS 1l C18 (250 mm x 4.6 mm, 5 pym)
e Mobile Phase: Acetonitrile/Water (85:15, v/v)

¢ Flow Rate: 1.0 mL/min

e Temperature: 40+1°C

e Detection: UV at 218 nm

¢ Injection Volume: 20 pL
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e Sample Concentration: ~200 pyg/mL (within the linear range)

2. Key Stability Study Protocols [2] The forced degradation studies help identify the drug's intrinsic

stability and potential degradation pathways.

e Forced Degradation (Acid/Base): Treat Fluorapacin (APl and FPP) with 1.0M HCI or 1.0M NaOH
and analyze for degradation products.

e Oxidative Degradation: Treat Fluorapacin (APl and FPP) in 30% hydrogen peroxide aqueous
solution.

¢ Photostability: Expose solid drug substance and product to a strong light (4500+500 Lx) for up to 10
days.

¢ Thermal Stability: Long-term and accelerated stability testing are conducted per ICH guidelines.

Stability & Degradation Pathways

The stability studies reveal that Fluerapacin undergoes a specific chemical reaction under basic conditions,

which is its primary degradation pathway.
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Conclusion for Researchers

The data shows that Fluorapacin demonstrates excellent thermal and oxidative stability, making it a

robust candidate for further clinical development. Its primary vulnerability is degradation under strong basic

conditions and light exposure, which must be controlled during manufacturing and storage.

The validated HPLC method is highly precise, accurate, and stability-indicating, making it suitable for

quality control. As the available data is from 2008-2019, you should consult recent literature to confirm if

more advanced analytical methods have since been developed for this compound.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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